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Introduction

Tumor progression locus 2 (Tpl2), also known as MAP3K8 or Cot, is a critical serine/threonine
kinase that plays a pivotal role in the inflammatory response of macrophages. As a key
upstream regulator of the extracellular signal-regulated kinase (ERK)1/2 mitogen-activated
protein kinase (MAPK) pathway, Tpl2 is activated by a variety of inflammatory stimuli, including
Toll-like receptor (TLR) ligands like lipopolysaccharide (LPS), and cytokines such as Tumor
Necrosis Factor-alpha (TNF-a) and Interleukin-1f3 (IL-1). Its activation is a central node in the
signaling cascade that leads to the production of pro-inflammatory cytokines and other
mediators, making it an attractive target for therapeutic intervention in inflammatory and
autoimmune diseases.[1][2][3]

Tpl2-IN-1 is a potent and selective, ATP-competitive inhibitor of Tpl2 kinase with a reported
IC50 of 50 nM. These application notes provide detailed protocols for utilizing Tpl2-IN-1 to
investigate its effects on macrophage activation, including cytokine production, signaling
pathway modulation, and phagocytic function.

Tpl2-IN-1: Properties and Handling
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Property Value Reference
Tpl2 Kinase Inhibitor 1, 4-(3-
Chloro-4-

Synonyms fluorophenylamino)-6-(pyridin-
3-yl-methylamino)-3-cyano-[4]
[5]-naphthyridine

CAS Number 871307-18-5

Molecular Formula C21H14CIFNe

Molecular Weight 404.83 g/mol

IC50 (Tpl2) 50 nM

N Soluble in DMSO (e.g., 10

Solubility
mg/mL or 27 mg/mL)
Store stock solutions in

Storage aliquots at -20°C for up to 3

months.

Stock Solution Preparation:

For a 10 mM stock solution of Tpl2-IN-1 (MW: 404.83), dissolve 4.05 mg of the compound in 1
mL of anhydrous DMSO. Vortex to ensure complete dissolution. Store in small aliquots at -20°C

to avoid repeated freeze-thaw cycles.

Tpl2 Signaling in Macrophage Activation

Upon stimulation by inflammatory signals, Tpl2 is released from an inhibitory complex and

activates the downstream MEK1/2-ERK1/2 signaling cascade. This pathway is crucial for the

transcriptional and post-transcriptional regulation of many pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Studying
Macrophage Activation with Tpl2-IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13405623#tpl2-in-1-for-studying-macrophage-
activation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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